Cas no 2176270-22-5 (1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethan-1-one)

• Product Name: 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethan-1-one
• CAS No: 2176270-22-5
• MF: C₁₉H₁₉F₂NO₂
• MW: 331.356472253799
• CID: 5771022
• PubChem ID: 131702368
• Update Time: 2025-10-22

1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethan-1-one
• 2176270-22-5
• F6573-6346
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-2-naphthalen-2-yloxyethanone
• AKOS039894514
• CHEMBL4932410
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-2-(naphthalen-2-yloxy)ethan-1-one

• Inchi： 1S/C19H19F2NO2/c20-19(21)13-18(19)7-9-22(10-8-18)17(23)12-24-16-6-5-14-3-1-2-4-15(14)11-16/h1-6,11H,7-10,12-13H2
• InChI Key： DGUYPNIFLZEGND-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(COC1C=CC3C=CC=CC=3C=1)=O)CC2)F

Computed Properties

• Exact Mass: 331.13838517g/mol
• Monoisotopic Mass: 331.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethan-1-one

1-{1,1-Difluoro-6-Azaspiro[2.5]octan-6-yl}-2-(Naphthalen-2-yloxy)Ethan-1-one: A Comprehensive Overview

1-{1,1-Difluoro-6-Azaspiro[2.5]octan-6-yl}-2-(Naphthalen-2-yloxy)Ethan-1-one, a compound with the CAS number 2176270-22-5, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure and the presence of a naphthoxy group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of this compound is intriguing, featuring a spirocyclic system fused with a six-membered azaspiro ring. The difluoro substitution at the spiro nitrogen introduces additional electronic effects, enhancing its reactivity and stability. The naphthoxy group attached to the ethanone moiety further enhances the molecule's aromaticity and conjugation, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The spirocyclic framework has been shown to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which have significantly improved reaction yields and reduced reaction times. This approach has enabled chemists to scale up the production of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethanone for further studies.

In terms of applications, this compound has been utilized in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible chemical transformations under specific conditions makes it a valuable component in these systems.

Furthermore, computational studies have provided insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the naphthoxy group plays a crucial role in stabilizing the molecule's excited states, which is essential for its photochemical applications.

The integration of experimental and computational approaches has also led to a better understanding of the stereochemical outcomes in reactions involving this compound. This knowledge is critical for designing enantioselective syntheses and optimizing its use in asymmetric catalysis.

In conclusion, 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(naphthalen-2-yloxy)ethanone stands as a versatile molecule with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.